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Compound of Interest

Compound Name: (Z)-SU14813

Cat. No.: B10752407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions of

(Z)-SU14813, a potent, multi-targeted receptor tyrosine kinase inhibitor. Adherence to these

guidelines is crucial for ensuring the stability, activity, and reproducibility of experimental

results.

Compound Information
(Z)-SU14813 is a small molecule inhibitor that targets several receptor tyrosine kinases (RTKs)

involved in angiogenesis and tumor cell proliferation, including Vascular Endothelial Growth

Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), KIT, and

FMS-like tyrosine kinase 3 (FLT3).[1][2][3] Its chemical properties are summarized in the table

below.
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Property Value

Chemical Name

5-[(Z)-(5-fluoro-2-oxo-1,2-dihydro-3H-indol-3-

ylidene)methyl]-N-[(2S)-2-hydroxy-3-morpholin-

4-ylpropyl]-2,4-dimethyl-1H-pyrrole-3-

carboxamide[4]

Molecular Formula C₂₃H₂₇FN₄O₄[4][5]

Molecular Weight 442.48 g/mol [5][6][7]

CAS Number 627908-92-3[1][6]

Stock Solution Preparation
The primary solvent for dissolving (Z)-SU14813 is dimethyl sulfoxide (DMSO).[1][6][8] It is

critical to use anhydrous, high-purity DMSO to ensure maximum solubility and stability of the

compound.[1][6]

Materials
(Z)-SU14813 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Protocol for Preparing a 10 mM DMSO Stock Solution
Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://aacrjournals.org/mct/article/5/7/1774/284664/SU14813-a-novel-multiple-receptor-tyrosine-kinase
https://aacrjournals.org/mct/article/5/7/1774/284664/SU14813-a-novel-multiple-receptor-tyrosine-kinase
https://pubchem.ncbi.nlm.nih.gov/compound/Su-14813
https://pubchem.ncbi.nlm.nih.gov/compound/Su-14813
https://www.selleckchem.com/products/su14813.html
https://www.selleck.co.jp/datasheet/su14813-S050402-DataSheet.pdf
https://www.medchemexpress.com/SU14813.html
https://www.selleckchem.com/products/su14813.html
https://www.benchchem.com/product/b10752407?utm_src=pdf-body
https://www.medchemexpress.com/SU14813.html
https://www.selleckchem.com/products/su14813.html
https://www.medchemexpress.com/SU14813.html?locale=es-ES
https://www.medchemexpress.com/SU14813.html
https://www.selleckchem.com/products/su14813.html
https://www.benchchem.com/product/b10752407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh the desired amount of (Z)-SU14813 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.425 mg of the compound.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the tube containing the (Z)-SU14813
powder. To continue the example, add 1 mL of DMSO.

Vortex the solution vigorously until the powder is completely dissolved.

If dissolution is slow, brief sonication in an ultrasonic water bath may be used to facilitate

the process.[1]

Verification: Visually inspect the solution to ensure there are no visible particulates. The

solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene

microcentrifuge tubes.[1][9]

The following table provides volumes of DMSO needed to prepare different concentrations of

(Z)-SU14813 stock solutions.

Desired Concentration Mass of (Z)-SU14813 Volume of DMSO

1 mM 1 mg 2.2600 mL[1][8]

5 mM 1 mg 0.4520 mL[1][8]

10 mM 1 mg 0.2260 mL

10 mM 5 mg 1.1300 mL

10 mM 10 mg 2.2600 mL

Note: The solubility of (Z)-SU14813 in DMSO is reported to be as high as 44-88 mg/mL, but

preparing stock solutions at extremely high concentrations is not always necessary and may

increase the risk of precipitation upon storage or dilution.[1][6][8]
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Storage and Stability
Proper storage is essential to maintain the integrity of the (Z)-SU14813 stock solution.

Storage Condition Duration Notes

-20°C Up to 1 year[1] Protect from light.

-80°C Up to 2 years[1]
Preferred for long-term

storage. Protect from light.

Important Considerations:

Freeze-Thaw Cycles: Minimize freeze-thaw cycles as they can lead to compound

degradation. Aliquoting is highly recommended.[1][9]

Light Sensitivity: While not explicitly stated in all sources, it is good practice to protect stock

solutions of organic compounds from light by using amber vials or storing them in the dark.

Working Solutions: For in vivo experiments, it is recommended to prepare fresh working

solutions from the stock on the day of use.[1][9]

Experimental Protocols and Visualizations
Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in preparing a (Z)-SU14813 stock solution.
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Workflow for preparing (Z)-SU14813 stock solution.

Signaling Pathway Inhibition by (Z)-SU14813
(Z)-SU14813 exerts its anti-angiogenic and anti-tumor effects by inhibiting the phosphorylation

of multiple receptor tyrosine kinases. The diagram below depicts its primary targets in key

signaling pathways.
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Inhibition of key receptor tyrosine kinases by (Z)-SU14813.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic
and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

3. apexbt.com [apexbt.com]

4. aacrjournals.org [aacrjournals.org]

5. Su-14813 | C23H27FN4O4 | CID 10138259 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. selleckchem.com [selleckchem.com]

7. selleck.co.jp [selleck.co.jp]

8. medchemexpress.com [medchemexpress.com]

9. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10752407?utm_src=pdf-body-img
https://www.benchchem.com/product/b10752407?utm_src=pdf-body
https://www.benchchem.com/product/b10752407?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/SU14813.html
https://pubmed.ncbi.nlm.nih.gov/16891463/
https://pubmed.ncbi.nlm.nih.gov/16891463/
https://www.apexbt.com/su14813.html
https://aacrjournals.org/mct/article/5/7/1774/284664/SU14813-a-novel-multiple-receptor-tyrosine-kinase
https://pubchem.ncbi.nlm.nih.gov/compound/Su-14813
https://www.selleckchem.com/products/su14813.html
https://www.selleck.co.jp/datasheet/su14813-S050402-DataSheet.pdf
https://www.medchemexpress.com/SU14813.html?locale=es-ES
https://www.medchemexpress.com/SU14813-maleate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [(Z)-SU14813: A Guide to Stock Solution Preparation
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752407#z-su14813-stock-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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